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Compound of Interest

Compound Name: PK7088

Cat. No.: B15583387 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Operation, and Disposal of PK7088.

This document provides comprehensive guidance on the personal protective equipment (PPE),

operational protocols, and disposal plans for PK7088, a pyrazole-based peptide compound that

reactivates the mutant p53 protein. Adherence to these procedures is crucial for ensuring

laboratory safety and the integrity of research outcomes. PK7088 is intended for research use

only.

Immediate Safety and Handling
All personnel should be thoroughly trained on the potential hazards and safe handling

procedures for PK7088 before commencing any work. Standard laboratory practices should be

followed at all times.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling PK7088:

Eye Protection: Safety glasses with side shields or chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.
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Respiratory Protection: Not generally required under normal handling conditions with

adequate ventilation. If there is a risk of aerosolization or handling of large quantities, a

respirator may be necessary.

Storage and Stability
Proper storage is critical to maintain the stability and efficacy of PK7088.

Short-term storage (up to 1 month): Store at -20°C.[1]

Long-term storage (up to 6 months): Store at -80°C.[1]

Stock solutions should be stored under the same temperature conditions. Avoid repeated

freeze-thaw cycles.

Quantitative Data Summary
Due to the nature of PK7088 as a specialized research chemical, a comprehensive, publicly

available Safety Data Sheet (SDS) with detailed quantitative physical and toxicological data is

limited. The following table summarizes available information and general data for similar

research compounds.
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Property Value Source/Notes

Chemical Identity

IUPAC Name
1-methyl-4-phenyl-3-(1H-

pyrrol-1-yl)-1H-pyrazole
N/A

CAS Number 1446352-67-5 --INVALID-LINK--

Molecular Formula C₁₄H₁₃N₃ --INVALID-LINK--

Molecular Weight 223.27 g/mol --INVALID-LINK--

Physical Properties

Appearance Solid powder General for similar compounds

Solubility Soluble in DMSO --INVALID-LINK--

Safety and Hazards

Flash Point Not available Data not found

Autoignition Temperature Not available Data not found

Acute Toxicity (LD50) Not available Data not found

Ecological Information

Ecotoxicity Not available Data not found

Operational Plan: Experimental Protocols
The following are detailed methodologies for key experiments involving PK7088 to study its

effect on mutant p53 reactivation.

Protocol 1: Cell Viability Assay
This assay determines the effect of PK7088 on the viability of cancer cells harboring the p53-

Y220C mutation.

Materials:

Cancer cell line with p53-Y220C mutation (e.g., HUH-7)
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Control cell line (p53 wild-type or other mutation)

PK7088 stock solution (in DMSO)

Complete cell culture medium

96-well plates

MTT or similar cell viability reagent

Plate reader

Procedure:

Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

Prepare serial dilutions of PK7088 in the complete culture medium.

Treat the cells with varying concentrations of PK7088. Include a vehicle control (DMSO).

Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

Add the cell viability reagent to each well and incubate according to the manufacturer's

instructions.

Measure the absorbance at the appropriate wavelength using a plate reader.

Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Immunofluorescence Assay for p53
Conformation
This protocol assesses the ability of PK7088 to restore the wild-type conformation of the

mutant p53 protein.

Materials:

Cancer cell line with p53-Y220C mutation
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PK7088 stock solution

Conformation-specific p53 antibodies (e.g., PAb1620 for wild-type, PAb240 for mutant)

Fluorescently labeled secondary antibodies

Hoechst stain (for nuclear counterstaining)

Microscope slides or coverslips

Fluorescence microscope

Procedure:

Grow cells on coverslips in a culture dish.

Treat the cells with PK7088 at the desired concentration and for the appropriate duration.

Fix, permeabilize, and block the cells.

Incubate the cells with the primary p53 conformation-specific antibody.

Wash and incubate with the corresponding fluorescently labeled secondary antibody.

Counterstain the nuclei with Hoechst stain.

Mount the coverslips on microscope slides.

Visualize and capture images using a fluorescence microscope.

Disposal Plan
All waste materials contaminated with PK7088 must be handled and disposed of as hazardous

chemical waste in accordance with institutional and local regulations.

Waste Segregation and Collection
Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, gloves, vials) in a

designated, clearly labeled, and sealed hazardous waste container.
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Liquid Waste: Collect all contaminated liquid waste (e.g., cell culture media, unused

solutions) in a separate, leak-proof, and clearly labeled hazardous waste container. Do not

mix with other chemical waste streams unless compatibility has been confirmed.

Disposal Procedure
Ensure all waste containers are securely sealed and properly labeled with the contents,

including the name "PK7088" and the approximate concentration.

Store the waste containers in a designated and secure satellite accumulation area.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Do not dispose of PK7088 waste down the drain or in the regular trash.

Visualizations
Signaling Pathway of PK7088-mediated p53 Reactivation
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PK7088 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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